N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide

• IUPAC Name: N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C11H17N3O/c1-14-8-7-10(13-14)12-11(15)9-5-3-2-4-6-9/h7-9H,2-6H2,1H3,(H,12,13,15)
• InChI Key: MKKUHJOCTLFRKS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NC(=O)C2CCCCC2
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol

Description

N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide, also known as NPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. NPC is a heterocyclic compound that contains a pyrazole ring and a cyclohexane ring, and it has a molecular formula of C12H18N2O.

Mechanism of Action

The exact mechanism of action of N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in the perception of pain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in the body. In vitro studies have shown that this compound can inhibit the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide is its versatility and potential for use in various scientific fields. This compound is relatively easy to synthesize and can be obtained in high purity. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide. In medicine, this compound could be further studied for its potential applications in the treatment of pain, inflammation, and cancer. In agriculture, this compound could be further studied for its potential applications as a pesticide. In material science, this compound could be further studied for its potential applications in the development of self-healing materials. Further studies could also be conducted to better understand the mechanism of action of this compound and to identify any potential side effects or adverse reactions.

Synthesis Methods

N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide can be synthesized through a multistep process that involves the reaction of 1-methylpyrazole with cyclohexanecarboxylic acid chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with an amine such as methylamine or ethylamine to yield the final product, this compound. This synthesis method has been optimized and improved over the years to increase the yield and purity of this compound.

Scientific Research Applications

N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation. This compound has also been studied for its potential applications in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.
In agriculture, this compound has been shown to have insecticidal properties, making it a potential candidate for the development of new pesticides. This compound has also been studied for its potential applications in material science, as it has been shown to have self-healing properties that could be utilized in the development of new materials.